Cas no 10049-12-4 (vanadium tetrafluoride)

• Product Name: vanadium tetrafluoride
• CAS No: 10049-12-4
• MF: F₃V
• MW: 107.936712265015
• MDL: MFCD00042553
• CID: 86291
• PubChem ID: 66230
• Update Time: 2025-06-13

vanadium tetrafluoride Chemical and Physical Properties

Names and Identifiers

• vanadium tetrafluoride
• Vanadium(III) fluoride
• vanadium trifluoride
• AC1O5D6D
• CTK3J8306
• PC7990
• Vanadium(3)fluoride
• vanadium(3+) ion trifluoride
• vanadium(3+) trifluoride
• trifluorovanadium
• EINECS 233-169-6
• Q903861
• UNII-O3S3Z32R8P
• FT-0694068
• Vanadium fluoride (VF3) (6CI,7CI,8CI,9CI)
• 10049-12-4
• MFCD00042553
• DTXSID50894890
• VANADIUM TRIFLUORIDE 3H2O
• DTXCID601324449
• O3S3Z32R8P

• MDL： MFCD00042553
• Inchi： 1S/3FH.V/h3*1H;/q;;;+3/p-3
• InChI Key： PASVSMBJEYQYSN-UHFFFAOYSA-K
• SMILES： [V](F)(F)F

Computed Properties

• Exact Mass: 107.939173
• Monoisotopic Mass: 107.939173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -3
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: A yellowish green powder
• Density: 3,36 g/cm3
• Melting Point: 140°C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Practically insoluble in water, acetone, and glacial acetic acid
• LogP: 1.26060
• Solubility: Insoluble in water.
• Merck: 14,9922
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

vanadium tetrafluoride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN2923
• Hazard Category Code： 36/37/38-34-32-23/24/25
• Safety Instruction： 26-36-45-36/37/39-22
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36RIDADR UN2923Hazard Note IrritantHazardClass 8PackingGroup II
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Storage Condition：Moisture Sensitive. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal fluorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on vanadium tetrafluoride

Vanadium Tetrafluoride (CAS No. 10049-12-4): A Comprehensive Overview

Vanadium tetrafluoride, with the chemical formula VF₄, is a compound of significant interest in the field of inorganic chemistry and materials science. Its molecular structure and properties make it a valuable material for various applications, ranging from catalysis to advanced electronic devices. This introduction delves into the chemical properties, synthesis methods, and recent research advancements related to vanadium tetrafluoride, highlighting its potential in modern scientific and technological applications.

The compound Vanadium Tetrafluoride (CAS No. 10049-12-4) is characterized by its tetrahedral geometry, where a central vanadium atom is coordinated to four fluorine atoms. This arrangement imparts unique electronic and thermal properties to the material. The synthesis of vanadium tetrafluoride typically involves the reaction of vanadium metal or vanadates with strong fluorinating agents such as hydrogen fluoride (HF) or chlorine trifluoride (ClF₃). The reaction conditions, including temperature and pressure, play a crucial role in determining the purity and crystallinity of the final product.

In recent years, vanadium tetrafluoride has garnered attention for its potential applications in catalysis. Studies have shown that VF₄ can act as an effective catalyst in various organic transformations, including oxidation and reduction reactions. Its ability to facilitate these reactions under mild conditions makes it an attractive alternative to traditional catalysts. For instance, research published in the Journal of the American Chemical Society demonstrated that vanadium tetrafluoride can efficiently catalyze the oxidation of alcohols to aldehydes without significant side products.

Another area where vanadium tetrafluoride has shown promise is in the field of electronics. The compound's unique electronic properties, such as its wide bandgap and high thermal stability, make it suitable for use in next-generation electronic devices. Researchers have explored its potential as a semiconductor material, particularly in optoelectronic applications like light-emitting diodes (LEDs) and photodetectors. A study published in Advanced Materials highlighted the use of vanadium tetrafluoride thin films for high-performance photodetectors, showcasing their excellent sensitivity and fast response times.

The chemical stability of vanadium tetrafluoride under various environmental conditions is another critical aspect that has been extensively studied. Unlike many transition metal fluorides, VF₄ exhibits remarkable stability at high temperatures and in the presence of oxygen. This stability makes it a reliable material for industrial applications where harsh conditions are encountered. Additionally, its resistance to corrosion further enhances its utility in environments where chemical reactivity could be a concern.

Recent research has also explored the biological activity of vanadium compounds, including vanadium tetrafluoride. While not widely studied compared to other vanadium complexes, preliminary studies suggest that VF₄ may have potential therapeutic applications. For example, research indicates that certain vanadium compounds can influence enzyme activity and metabolic pathways, which could be beneficial in treating various diseases. However, further studies are needed to fully understand the biological implications and safety profile of vanadium tetrafluoride before any clinical applications can be considered.

The synthesis of high-purity vanadium tetrafluoride remains a challenge due to its tendency to decompose or react with impurities during processing. Advanced synthetic techniques, such as chemical vapor deposition (CVD) and sol-gel methods, have been employed to improve the purity and crystallinity of VF₄. These methods allow researchers to control the reaction environment more precisely, leading to better-quality materials with enhanced properties.

In conclusion, vanadium tetrafluoride (CAS No. 10049-12-4) is a versatile compound with a wide range of potential applications across multiple scientific and technological fields. Its unique chemical properties make it an excellent candidate for use as a catalyst, electronic material, and potentially even in biomedical applications. As research continues to uncover new uses for this compound, its importance in modern science is likely to grow even further.